3-chloro-N-(4-chloro-1,3-benzothiazol-7-yl)benzamide

• IUPAC Name: 3-chloro-N-(4-chloro-1,3-benzothiazol-7-yl)benzamide
• InChI: InChI=1S/C14H8Cl2N2OS/c15-9-3-1-2-8(6-9)14(19)18-11-5-4-10(16)12-13(11)20-7-17-12/h1-7H,(H,18,19)
• InChI Key: IZGFEVNJVDTVDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC2=C3C(=C(C=C2)Cl)N=CS3
• Molecular Formula: C14H8Cl2N2OS
• Molecular Weight: 323.2 g/mol

Description

3-chloro-N-(4-chloro-1,3-benzothiazol-7-yl)benzamide is a chemical compound that belongs to the class of benzothiazole derivatives. It has gained significant attention in scientific research due to its potential application in drug development.

Scientific Research Applications

Benzothiazole and its Derivatives in Pharmacological Activities

Benzothiazole is a heterocyclic compound that forms the backbone of many bioactive molecules and natural products. This core structure is found in compounds showing antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant activities. The benzothiazole nucleus is considered vital in numerous biologically active compounds, which has driven chemists towards exploring its biological and therapeutic activities further. Compounds like Frentizole, Pramipexole, Thioflavin T, and Riluzole are based on the benzothiazole skeleton, highlighting its importance in drug development (Sumit, Arvind Kumar, & A. Mishra, 2020).

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives possess a broad spectrum of pharmacological activities including, but not limited to, antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. They have been identified as potential antitumor agents, particularly 2-arylbenzothiazoles, which are under development for cancer treatment. Benzothiazole-based compounds have been utilized in clinical settings for various diseases/disorders, underscoring their significance in the realm of drug discovery (A. Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015).

Structural Activity Relationship and Importance in Medicinal Chemistry

The benzothiazole structure is a crucial moiety in medicinal chemistry due to its varied pharmacological activities with minimal toxic effects. Its derivatives have shown enhanced activities, making the benzothiazole scaffold a key component in the development of new pharmaceuticals. The pharmacological activities of benzothiazole derivatives, such as anti-viral, anti-microbial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, anti-cancer, and more, make this compound a rapidly developing entity in medicinal chemistry (M. Bhat & S. L. Belagali, 2020).